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Compound of Interest

Compound Name: (2R)-7-hydroxyflavanone

Cat. No.: B1223057

Topic: (2R)-7-Hydroxyflavanone Proper Disposal Procedures Audience: Researchers,
Scientists, and Drug Development Professionals[1][2][3]

Executive Safety & Logistics Summary

(2R)-7-Hydroxyflavanone (CAS: 6515-36-2 for racemate/general structure) is a chiral
flavonoid derivative often used as a reference standard or intermediate in medicinal chemistry.
[2][3] While not classified as acutely toxic (e.g., P-listed), it is a Category 2 Skin/Eye Irritant and
STOT SE 3 Respiratory Irritant.[1][3][4]

Core Disposal Directive: The primary disposal pathway for (2R)-7-hydroxyflavanone is high-
temperature incineration via a licensed hazardous waste contractor.[2][3] Under no
circumstances should this compound be discharged into municipal sewer systems or disposed
of in general laboratory trash, due to its potential bioactivity and persistence as a phenolic
compound.[1]

Hazard Assessment & Waste Characterization

Before initiating disposal, you must characterize the waste stream to assign the correct
regulatory codes.[1]
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Property Specification Disposal Implication

o Skin Irrit. 2 (H315), Eye Irrit. 2 Treat as Hazardous Chemical
GHS Classification

(H319), STOT SE 3 (H335) Waste.[1][2][3]
) Solid (Powder) or Solution (in Determines waste container
Physical State . -
DMSO/MeOH) type (Solid vs. Liquid).[2][3]
o Stable; Incompatible with Segregate from oxidizing acids
Reactivity o o ]
strong oxidizers.[2][3] (e.g., Nitric acid).
If in flammable solvent: DOO1.
] ) [3] If solid: Non-regulated
RCRA Status (USA) Not P-listed or U-listed.[2][3]

chemical waste (unless

characteristic).[3]

Expert Insight: Although (2R)-7-hydroxyflavanone is not federally listed as a "toxic" waste (like
cyanide), its structural integrity as a flavonoid allows it to persist in aquatic environments if not
properly mineralized.[1][3] Therefore, we treat it with the same rigor as regulated organic
intermediates.

Disposal Decision Matrix (Workflow)

This self-validating workflow ensures compliance with EPA regulations and laboratory best
practices.[3]
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Waste Generation Source

Physical State?

Powder/Crystals\Reaction Mix/HPLC

Solid / Pure Substance Liquid Solution

Solvent Type?

Container: Wide-Mouth HDPE
Label: 'Solid Chemical Waste - Irritant’

Contains Cl, F, Br No Halogens

Halogenated Non-Halogenated
(e.g., DCM, Chloroform) (e.g., DMSO, Methanol, Ethanol)

Container: Halogenated Waste Container: Organic Solvents
Code: FO01/F002 Code: D001 (if flammable)

Central Accumulation Area
(Pickup by Licensed Contractor)

Click to download full resolution via product page

Caption: Logical decision tree for segregating (2R)-7-hydroxyflavanone waste streams based
on physical state and solvent compatibility.

Step-by-Step Disposal Protocols
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Scenario A: Disposal of Solid Substance (Pure
Standard)

Applicable for: Expired shelf stocks, contaminated weighing boats, or spilled powder.[1][2]

o PPE Requirement: Nitrile gloves (double-gloved recommended), safety goggles, and lab
coat.[1][3] Use a particulate respirator (N95) if handling large open quantities outside a fume
hood.[3]

o Containment: Transfer the solid material into a wide-mouth HDPE (High-Density
Polyethylene) jar.

o Why HDPE? It is chemically resistant to phenolic compounds and prevents leaching.[3]
o Labeling: Affix a hazardous waste tag.

o Chemical Name: Write "(2R)-7-Hydroxyflavanone". Do not use abbreviations or trade

names.
o Hazards: Check "Irritant” and "Toxic" (precautionary).[3]

o Debris: Place contaminated spatulas, weighing paper, and gloves into the same solid waste
container or a dedicated "Chemically Contaminated Debris" bin.[1]

Scenario B: Disposal of Liquid Solutions (HPLC Waste /
Mother Liquors)

Applicable for: Reaction mixtures, HPLC effluent, or stock solutions in DMSO/Methanol.[1][2][3]
e Segregation Logic:

o Non-Halogenated Stream: If dissolved in Methanol, Ethanol, DMSO, or Acetone.[1]

o Halogenated Stream: If dissolved in Dichloromethane (DCM) or Chloroform.[3]

o Critical: Never mix these streams.[3][5] Halogenated solvents require more energy-
intensive incineration processes and mixing them increases disposal costs and safety
risks.[3]
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e pH Check: Ensure the solution is neutral (pH 6-8).

o Mechanism:[3][5][6][7][8] Phenols are weakly acidic.[3] If the solution is highly basic (pH >
10), the flavanone exists as a phenolate anion, which is more water-soluble but also more
reactive.[1] Neutralize with dilute HCl or NaHCO3 before adding to the organic waste drum
to prevent heat generation in the drum.[3]

o Transfer: Pour into the appropriate safety carboy (equipped with a funnel and flame arrester).

» Rinsing: Triple-rinse the original glassware with the same solvent used in the solution.[3] Add
rinsate to the waste container.[3]

Emergency Procedures: Spills
In the event of a spill during transfer or weighing, follow this immediate containment protocol.
Spill Response Workflow:
 Isolate: Evacuate the immediate area (3-meter radius).[3] Alert nearby personnel.
e Protect: Don PPE (Nitrile gloves, goggles, N95 mask).[1]
o Contain (Solid):
o Cover the powder with a damp paper towel to prevent dust generation.[3]
o Sweep carefully into a dustpan.[3]

o Do not use a vacuum cleaner unless it is an explosion-proof HEPA vacuum designed for
chemical labs.[3]

e Contain (Liquid):
o Place absorbent pads (vermiculite or polypropylene mats) over the liquid.[3]
o Wait for absorption (approx. 2-5 minutes).[3]

o Clean: Scrub the surface with a soap/water solution.[3]
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+ Disposal: Place all absorbent materials and PPE used during cleanup into a sealable bag,
then into the Solid Hazardous Waste container.

Regulatory References & Citations

+ National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 1890, 7-Hydroxyflavanone.[1][3] PubChem.[3][4][9] [Link]

+ U.S. Environmental Protection Agency (2024).Resource Conservation and Recovery Act
(RCRA) Regulations: Title 40 CFR Part 261.[3] EPA.gov.[3] [Link][1][2][4][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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